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Introduction

DHC-156 is a novel small molecule modulator that targets the transcription factor brachyury.[1]
[2] Brachyury is a key driver of chordoma, a rare bone cancer, and is also implicated in other
malignancies.[3][4] DHC-156 induces the post-translational downmodulation of brachyury,
leading to an irreversible impairment of chordoma tumor cell growth.[1][2] This mechanism is
independent of proteasomal and lysosomal degradation pathways.[1]

Three-dimensional (3D) cell culture models, such as spheroids and organoids, more accurately
recapitulate the complex tumor microenvironment compared to traditional 2D cell culture.
These models are invaluable for assessing the efficacy of therapeutic compounds like DHC-
156 in a more physiologically relevant setting. This document provides detailed application
notes and protocols for the use of DHC-156 in 3D cell culture models of chordoma.

Mechanism of Action and Signaling Pathway

DHC-156 acts as a downmodulator of the brachyury protein. Brachyury is a transcription factor
that plays a crucial role in the development and progression of chordoma. It is involved in
several key signaling pathways that promote tumor growth and survival. The exact mechanism
of DHC-156-induced brachyury downmodulation is still under investigation but is known to be
post-translational.[1][2]
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Brachyury is known to be involved in or influenced by the following signaling pathways in
chordoma:

» Fibroblast Growth Factor (FGF) Signaling: A positive feedback loop exists between the
FGF/FGFR and brachyury signaling pathways, where FGF2 induces MEK/ERK
phosphorylation and upregulates brachyury expression.[5]

o Transforming Growth Factor-beta (TGF-) Signaling: Brachyury is associated with genes
involved in the TGF-[3 signaling pathway.

o Tyrosine Kinase Signaling (EGFR): Brachyury is also linked to tyrosine kinase signaling
pathways, including the Epidermal Growth Factor Receptor (EGFR) pathway.

o Wnt/B-catenin Signaling: The Wnt/3-catenin signaling pathway has been shown to regulate

the expression of brachyury.[3]

Below is a diagram illustrating the central role of brachyury in these signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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